![molecular formula C16H14N2O3S B5061291 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one](/img/structure/B5061291.png)
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one, also known as MNZ, is a synthetic compound that has shown potential in various scientific research applications. MNZ belongs to the thiazolidinone family of compounds and has a unique chemical structure that makes it an attractive target for further investigation.
Mechanism of Action
The mechanism of action of 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one is not well understood, but it is thought to involve the inhibition of various enzymes and pathways involved in inflammation, cancer, and neurodegenerative diseases.
Biochemical and Physiological Effects:
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of inflammation. 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has also been shown to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has some limitations, including its relatively low potency compared to other compounds.
Future Directions
There are several future directions for the investigation of 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one, including the development of more potent analogs, the investigation of its potential in the treatment of other diseases, and the elucidation of its mechanism of action. 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one also has potential as a lead compound for the development of new drugs.
Synthesis Methods
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one can be synthesized using various methods, including the reaction of 4-methylbenzaldehyde and 3-nitrobenzaldehyde with thiosemicarbazide in the presence of acetic acid. Other methods include the reaction of 4-methylbenzaldehyde and 3-nitrobenzaldehyde with thiosemicarbazone in the presence of sulfuric acid.
Scientific Research Applications
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has shown potential in various scientific research applications, including anti-inflammatory, anti-cancer, and anti-tumor activities. 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has also been investigated for its potential in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S/c1-11-5-7-13(8-6-11)17-15(19)10-22-16(17)12-3-2-4-14(9-12)18(20)21/h2-9,16H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLFQXOVHUKFMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(SCC2=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.